Cas no 1243249-16-2 (Paucinervin A)

• Product Name: Paucinervin A
• CAS No: 1243249-16-2
• MF: C₂₄H₂₆O₇
• MW: 426.459047794342
• CID: 2030937
• PubChem ID: 52949770
• Update Time: 2025-04-21

Paucinervin A Chemical and Physical Properties

Names and Identifiers

• Paucinervin A
• CS-0149284
• CHEMBL1253932
• AKOS040762167
• 1243249-16-2
• HY-N8876
• 2,7,9-trihydroxy-1-methoxy-3,8-bis(3-methylbut-2-enyl)benzo[b][1,4]benzodioxepin-6-one
• DA-76618
• 2,7,9-trihydroxy-1-methoxy-3,8-bis(3-methylbut-2-enyl)benzo(b)(1,4)benzodioxepin-6-one
• TZB24916

• Inchi： 1S/C24H26O7/c1-12(2)6-8-14-10-18-22(23(29-5)20(14)26)30-17-11-16(25)15(9-7-13(3)4)21(27)19(17)24(28)31-18/h6-7,10-11,25-27H,8-9H2,1-5H3
• InChI Key： CZKGIKZOHGKQSQ-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(C/C=C(\C)/C)=C(C=2C(=O)OC2C=C(C/C=C(\C)/C)C(=C(C1=2)OC)O)O)O

Computed Properties

• Exact Mass: 426.16785316g/mol
• Monoisotopic Mass: 426.16785316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 649.0±55.0 °C at 760 mmHg
• Flash Point: 222.5±25.0 °C
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

Paucinervin A Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone